4-(4-tert-butylbenzoyl)-4H-1,2,4-triazol-3-amine

• IUPAC Name: (3-amino-1,2,4-triazol-4-yl)-(4-tert-butylphenyl)methanone
• InChI: InChI=1S/C13H16N4O/c1-13(2,3)10-6-4-9(5-7-10)11(18)17-8-15-16-12(17)14/h4-8H,1-3H3,(H2,14,16)
• InChI Key: WSZKJZTTXRQLIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)N2C=NN=C2N
• Molecular Formula: C13H16N4O
• Molecular Weight: 244.29 g/mol

Description

4-(4-tert-butylbenzoyl)-4H-1,2,4-triazol-3-amine, also known as TBBT, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound belongs to the family of triazoles and is widely used in various research studies.

Mechanism of Action

The mechanism of action of 4-(4-tert-butylbenzoyl)-4H-1,2,4-triazol-3-amine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. The compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer therapy.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and the disruption of cellular signaling pathways. The compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(4-tert-butylbenzoyl)-4H-1,2,4-triazol-3-amine in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes it a potentially safer and more effective alternative to traditional chemotherapy drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research involving 4-(4-tert-butylbenzoyl)-4H-1,2,4-triazol-3-amine, including the development of new synthetic methods for the compound, the investigation of its potential applications in photodynamic therapy and metal ion detection, and the exploration of its mechanism of action and potential therapeutic effects in cancer treatment. Additionally, further studies are needed to determine the optimal dosages and administration methods for the compound in different experimental settings.

Synthesis Methods

The synthesis of 4-(4-tert-butylbenzoyl)-4H-1,2,4-triazol-3-amine can be achieved through various methods, including the reaction of 4-tert-butylbenzoyl chloride with 4-amino-1,2,4-triazole in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted into this compound through further reactions. This method is one of the most commonly used techniques for the synthesis of this compound.

Scientific Research Applications

4-(4-tert-butylbenzoyl)-4H-1,2,4-triazol-3-amine has various applications in scientific research, including its use as a photosensitizer in photodynamic therapy, as a fluorescent probe for the detection of metal ions, and as a potential anticancer agent. The compound has also been used in the synthesis of new materials, such as metal-organic frameworks, due to its ability to act as a ligand.